![molecular formula C10H11BrO3 B173008 3-(3-Bromo-4-methoxyphenyl)propanoic acid CAS No. 1857-57-4](/img/structure/B173008.png)
3-(3-Bromo-4-methoxyphenyl)propanoic acid
Overview
Description
3-(3-Bromo-4-methoxyphenyl)propanoic acid is a compound that belongs to the class of organic compounds known as phenylpropanoic acids . These are compounds with a structure containing a benzene ring conjugated to a propanoic acid .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring attached to a propanoic acid group . The benzene ring is substituted with a bromo group at the 3rd position and a methoxy group at the 4th position .Scientific Research Applications
Phytotoxic and Mutagenic Effects
Research by Jităreanu et al. (2013) explored the phytotoxicity and genotoxicity of cinnamic acid derivatives, including 2,3-dibromo-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-propanoic acid, on wheat seeds. The study found these compounds inhibited germination and mitotic activity, and affected plantlet metabolism, such as decreasing total polyphenol content in treated plantlets (Jităreanu et al., 2013).
Isolation from Red Algae
Zhao et al. (2004) identified bromophenol derivatives from the red alga Rhodomela confervoides, including compounds structurally related to 3-(3-Bromo-4-methoxyphenyl)propanoic acid. These compounds were found inactive against several human cancer cell lines and microorganisms (Zhao et al., 2004).
Electrochemical Hydrogenation
A study by Korotaeva et al. (2011) demonstrated the use of electrosynthesis for hydrogenation in methoxyphenylpropenoic acids, yielding methoxyphenylpropanoic acids. This process has potential applications in chemical synthesis and manufacturing (Korotaeva et al., 2011).
Synthesis of Derivatives
Tan Bin (2011) reported the synthesis of 3-methyl-2-(4-methoxyphenyl) morpholine hydrochloride from a compound structurally similar to this compound, showcasing potential applications in chemical synthesis and pharmaceuticals (Tan Bin, 2011).
Ring Closure Studies
Brown et al. (1971) conducted research on the acid-catalysed ring closure of methoxyphenylpropionic acid derivatives, leading to the formation of indanones. Such reactions are significant in organic chemistry and pharmaceutical synthesis (Brown et al., 1971).
Molecular Structure Analysis
Guzei et al. (2010) analyzed the molecular structure of 2-(3-Bromo-4-methoxyphenyl)acetic acid, a compound related to this compound. Their study provided insights into the electronic properties of the molecule and its interactions (Guzei et al., 2010).
Renewable Building Blocks for Benzoxazine
Trejo-Machin et al. (2017) explored the use of phloretic acid (3-(4-Hydroxyphenyl)propanoic acid) as a renewable building block for benzoxazine formation. This study highlights the potential of using similar compounds in eco-friendly material science applications (Trejo-Machin et al., 2017).
Synthesis of Arylpiperidines
Loozen and Brands (1981) described a method for synthesizing arylpiperidines using compounds similar to this compound, which is relevant for pharmaceutical applications (Loozen & Brands, 1981).
Biochemical Analysis
Biochemical Properties
It is known that similar compounds interact with various enzymes, proteins, and other biomolecules
Cellular Effects
Related compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Dosage Effects in Animal Models
Related compounds have been shown to have varying effects at different dosages .
Metabolic Pathways
It is likely that it interacts with various enzymes or cofactors and may have effects on metabolic flux or metabolite levels .
Transport and Distribution
It is likely that it interacts with various transporters or binding proteins and may have effects on its localization or accumulation .
properties
IUPAC Name |
3-(3-bromo-4-methoxyphenyl)propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrO3/c1-14-9-4-2-7(6-8(9)11)3-5-10(12)13/h2,4,6H,3,5H2,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLXVZRVWVCOUBQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCC(=O)O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40404129 | |
Record name | 3-(3-bromo-4-methoxyphenyl)propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40404129 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1857-57-4 | |
Record name | 3-Bromo-4-methoxybenzenepropanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1857-57-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(3-bromo-4-methoxyphenyl)propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40404129 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(3-bromo-4-methoxyphenyl)propanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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